Cas no 1557803-97-0 (7-Methoxy-1-methyl-indazole-3-carbaldehyde)

• Product Name: 7-Methoxy-1-methyl-indazole-3-carbaldehyde
• CAS No: 1557803-97-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6801982
• PubChem ID: 83907275
• Update Time: 2025-05-20

7-Methoxy-1-methyl-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1557803-97-0
• 7-methoxy-1-methyl-indazole-3-carbaldehyde
• 7-Methoxy-1-methyl-1H-indazole-3-carbaldehyde
• G15619
• 7-Methoxy-1-methyl-indazole-3-carbaldehyde

• Inchi： 1S/C10H10N2O2/c1-12-10-7(8(6-13)11-12)4-3-5-9(10)14-2/h3-6H,1-2H3
• InChI Key： KJRMZNAQHLCJSA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C=O)=NN(C)C=21

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on 7-Methoxy-1-methyl-indazole-3-carbaldehyde

Introduction to 7-Methoxy-1-methyl-indazole-3-carbaldehyde (CAS No. 1557803-97-0)

7-Methoxy-1-methyl-indazole-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1557803-97-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure consists of an indazole core substituted with a methoxy group at the 7-position and a methyl group at the 1-position, with a formyl (aldehyde) group at the 3-position, making it a versatile intermediate for synthesizing more complex molecules.

The indazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its aromatic system provides a stable platform for further functionalization, while the nitrogen atoms contribute to hydrogen bonding interactions, which are crucial for binding to biological targets. The presence of the aldehyde functional group at the 3-position of the indazole ring enhances the compound’s reactivity, allowing it to participate in various chemical transformations such as condensation reactions, nucleophilic additions, and cyclizations. These properties make 7-Methoxy-1-methyl-indazole-3-carbaldehyde a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of indazole derivatives. The methoxy and methyl substituents in this compound can influence its electronic properties, solubility, and metabolic stability, thereby modulating its biological activity. Preclinical studies have demonstrated that indazole-based compounds exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of indazole have been investigated for their ability to inhibit specific enzymes or interact with biological receptors, suggesting that 7-Methoxy-1-methyl-indazole-3-carbaldehyde could serve as a precursor for developing new drugs targeting these pathways.

The synthesis of 7-Methoxy-1-methyl-indazole-3-carbaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the formylation of pre-existing indazole derivatives or the functionalization of aromatic precursors through palladium-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Researchers often employ modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm the structural integrity of the compound before proceeding with biological evaluations.

One of the most compelling aspects of 7-Methoxy-1-methyl-indazole-3-carbaldehyde is its utility as a key intermediate in drug discovery programs. The aldehyde functionality allows for further derivatization into amides, imines, or other heterocycles, expanding its synthetic versatility. In particular, recent studies have highlighted its role in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are challenging but critical drug targets due to their involvement in numerous diseases. By leveraging the reactivity of the aldehyde group, researchers can design molecules that selectively disrupt these interactions without affecting other cellular processes.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Indazole derivatives, including 7-Methoxy-1-methyl-indazole-3-carbaldehyde, represent a promising class of compounds with inherent biological activity. Current research efforts are focused on optimizing their pharmacokinetic profiles and identifying novel therapeutic applications. For example, ongoing studies suggest that modifications to the indazole core can enhance binding affinity to specific receptors or improve metabolic stability, leading to more effective drug candidates. The compound’s structural features also make it an attractive candidate for developing prodrugs or targeted delivery systems.

Another area where 7-Methoxy-1-methyl-indazole-3-carbaldehyde shows promise is in oncology research. Cancer therapies often rely on small molecules that can selectively inhibit key signaling pathways involved in tumor growth and progression. Indazole derivatives have been explored for their ability to modulate these pathways by interacting with enzymes or receptors overexpressed in cancer cells. The aldehyde group provides a handle for further chemical modifications that can enhance target specificity or improve drug delivery properties. Preliminary findings indicate that certain derivatives exhibit potent antitumor activity in vitro and in vivo, warranting further investigation into their clinical potential.

The chemical reactivity of 7-Methoxy-1-methyl-indazole-3-carbaldehyde also makes it useful in material science applications beyond pharmaceuticals. Its ability to undergo various functionalization reactions allows researchers to incorporate it into polymers or coatings with enhanced properties such as biodegradability or antimicrobial activity. These applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion,7-Methoxy-1-methyl-indazole-3-carbaldehyde (CAS No. 1557803-97-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features—combining an indazole core with methoxy and methyl substituents—make it a valuable intermediate for synthesizing bioactive molecules. Recent advancements in synthetic chemistry and medicinal chemistry continue to expand its applications, particularly in oncology and drug discovery programs targeting protein-protein interactions. As research progresses,7-Methoxy-1-methyl-indazole-3-carbaldehyde is likely to play an increasingly important role in developing next-generation therapeutics and materials with novel functionalities.